Cas no 2138238-45-4 (2-Tert-butyl-6-methoxyquinolin-3-ol)

• Product Name: 2-Tert-butyl-6-methoxyquinolin-3-ol
• CAS No: 2138238-45-4
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5992950
• PubChem ID: 165487263
• Update Time: 2025-05-19

2-Tert-butyl-6-methoxyquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-6-methoxyquinolin-3-ol
• 2138238-45-4
• EN300-801124
• 2-Tert-butyl-6-methoxyquinolin-3-ol

• Inchi： 1S/C14H17NO2/c1-14(2,3)13-12(16)8-9-7-10(17-4)5-6-11(9)15-13/h5-8,16H,1-4H3
• InChI Key： JZWIAZNLJDKBKS-UHFFFAOYSA-N
• SMILES： OC1=CC2C=C(C=CC=2N=C1C(C)(C)C)OC

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-Tert-butyl-6-methoxyquinolin-3-ol

Professional Introduction to 2-Tert-butyl-6-methoxyquinolin-3-ol (CAS No. 2138238-45-4)

2-Tert-butyl-6-methoxyquinolin-3-ol, identified by its Chemical Abstracts Service number (CAS No. 2138238-45-4), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the quinoline derivatives family, a class of heterocyclic aromatic compounds known for their diverse biological activities and potential therapeutic applications.

The molecular structure of 2-Tert-butyl-6-methoxyquinolin-3-ol features a quinoline core substituted with a tert-butyl group at the 2-position and a methoxy group at the 6-position, along with a hydroxyl group at the 3-position. This particular arrangement of functional groups contributes to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, quinoline derivatives have been extensively studied for their pharmacological properties, particularly in the development of antimicrobial, antimalarial, and anticancer agents. The presence of both electron-donating (methoxy) and electron-withdrawing (hydroxyl) groups in 2-Tert-butyl-6-methoxyquinolin-3-ol enhances its potential as a building block for drug discovery. The tert-butyl group, while primarily serving as a steric hindrance, also influences the compound's solubility and metabolic stability, which are critical factors in drug formulation.

One of the most compelling aspects of 2-Tert-butyl-6-methoxyquinolin-3-ol is its versatility in synthetic chemistry. The compound can undergo various transformations, including oxidation, reduction, and coupling reactions, which make it adaptable for constructing more intricate molecular architectures. These synthetic capabilities are particularly relevant in the context of modern drug development, where libraries of structurally diverse compounds are screened for biological activity.

The use of computational chemistry and molecular modeling has further elucidated the potential applications of 2-Tert-butyl-6-methoxyquinolin-3-ol. Studies have demonstrated that modifications to its structure can fine-tune its interactions with biological targets, such as enzymes and receptors. This has led to the exploration of derivatives as lead compounds for treating various diseases, including neurodegenerative disorders and infectious diseases.

Recent research has also highlighted the role of quinoline derivatives in modulating inflammatory pathways. The hydroxyl group in 2-Tert-butyl-6-methoxyquinolin-3-ol, for instance, can participate in hydrogen bonding interactions with biological molecules, which may be exploited to develop anti-inflammatory agents. Such findings underscore the compound's potential beyond traditional antimicrobial applications.

The synthesis of 2-Tert-butyl-6-methoxyquinolin-3-ol itself is an area of active investigation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving accessibility for research purposes. These developments are crucial for facilitating further exploration into its biological activities and therapeutic potential.

In conclusion, 2-Tert-butyl-6-methoxyquinolin-3-ol (CAS No. 2138238-45-4) represents a significant compound in pharmaceutical chemistry due to its structural features and synthetic utility. Its role as an intermediate in drug discovery, coupled with its potential biological activities, positions it as a promising candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing global health challenges.